Cas no 2742653-57-0 (3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride)

• Product Name: 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• CAS No: 2742653-57-0
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 5853633
• PubChem ID: 165705469
• Update Time: 2025-06-11

3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-36596777
• 2742653-57-0
• 3-(oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• EN300-37466831
• 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride

• Inchi： 1S/C8H13NO.ClH/c9-8-3-7(4-8,5-8)6-1-10-2-6;/h6H,1-5,9H2;1H
• InChI Key： CFRMXQIDXSLYOY-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C1)C12CC(C1)(C2)N

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride

3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine Hydrochloride (CAS No. 2742653-57-0): An Emerging Compound in Medicinal Chemistry

3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2742653-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic and oxetane moieties, represents a promising scaffold for the development of new pharmaceutical agents.

The bicyclo[1.1.1]pentane core is a highly strained, rigid structure that imparts conformational constraint to the molecule, which can enhance binding affinity and selectivity for specific biological targets. The oxetane ring, on the other hand, is known for its ability to improve the solubility and bioavailability of drug candidates, making it an attractive feature in drug design.

Recent studies have explored the potential of 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising activity as a modulator of neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent and selective binding to serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurology, 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. A study published in the European Journal of Medicinal Chemistry reported that this compound and its analogs exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic profile of 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride has also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential as a therapeutic agent. In particular, the oxetane ring enhances the solubility and permeability of the molecule, while the bicyclic core provides stability and resistance to metabolic degradation.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride in various disease models. Preliminary results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

The synthetic route for producing 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride has been optimized to ensure high yields and purity levels suitable for pharmaceutical applications. The synthesis typically involves a multi-step process that includes ring formation reactions and functional group modifications to achieve the desired structure.

In conclusion, 3-(Oxetan-3-yl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS No. 2742653-57-0) is a promising compound with a unique combination of structural features that make it an attractive candidate for drug development. Its potential applications in neurology and anti-inflammatory therapy, coupled with favorable pharmacokinetic properties, position it as a valuable asset in the ongoing quest for new and effective treatments.